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Compound of Interest

Compound Name: BAY 2476568

Cat. No.: B8240645

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAY 2476568 (also known as BAY 2927088) is a potent, selective, and reversible tyrosine
kinase inhibitor (TKI) targeting epidermal growth factor receptor (EGFR) with exon 20 insertion
(ex20ins) mutations, a common driver in non-small cell lung cancer (NSCLC).[1] Preclinical
studies in murine xenograft models have demonstrated its anti-tumor efficacy. These
application notes provide a summary of the available data on the dosing and administration of
BAY 2476568 in mice, along with detailed experimental protocols to guide researchers in their
in vivo studies.

Data Presentation
Table 1: Dosing Regimen for BAY 2476568 in Mice
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Experimental Protocols

Protocol 1: In Vivo Efficacy Study in a Patient-Derived
Xenograft (PDX) Mouse Model of NSCLC with EGFR
Exon 20 Insertion

1. Objective: To evaluate the anti-tumor activity of BAY 2476568 in a patient-derived xenograft
(PDX) mouse model of non-small cell lung cancer (NSCLC) harboring an EGFR exon 20

insertion mutation.
2. Materials:

e Immunocompromised mice (e.g., NOD-scid IL2ZRgammanull or similar)

e Cryopreserved NSCLC PDX tissue with a confirmed EGFR exon 20 insertion mutation
o BAY 2476568

e Vehicle control (e.g., 0.5% methylcellulose)

o Oral gavage needles

» Calipers for tumor measurement

o Standard animal housing and care facilities

3. Methods:
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Caption: EGFR signaling pathway inhibition by BAY 2476568.

Experimental Workflow for In Vivo Efficacy Study
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Caption: Workflow for assessing BAY 2476568 efficacy in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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